Cas no 302822-50-0 (3-(2-fluorophenyl)-N-(2-methoxyethyl)-2-(phenylformamido)prop-2-enamide)

• Product Name: 3-(2-fluorophenyl)-N-(2-methoxyethyl)-2-(phenylformamido)prop-2-enamide
• CAS No: 302822-50-0
• MF: C₁₉H₁₉FN₂O₃
• MW: 342.364168405533
• CID: 6259794
• PubChem ID: 7033587
• Update Time: 2025-10-30

3-(2-fluorophenyl)-N-(2-methoxyethyl)-2-(phenylformamido)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-N-(2-methoxyethyl)-2-(phenylformamido)prop-2-enamide
• 302822-50-0
• SR-01000401604
• N-[(Z)-1-(2-fluorophenyl)-3-(2-methoxyethylamino)-3-oxoprop-1-en-2-yl]benzamide
• SR-01000401604-1
• AKOS016360554

• Inchi： 1S/C19H19FN2O3/c1-25-12-11-21-19(24)17(13-15-9-5-6-10-16(15)20)22-18(23)14-7-3-2-4-8-14/h2-10,13H,11-12H2,1H3,(H,21,24)(H,22,23)/b17-13-
• InChI Key： FHPNSQYEFLKURY-LGMDPLHJSA-N
• SMILES： FC1C=CC=CC=1/C=C(/C(NCCOC)=O)\NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 342.13797063g/mol
• Monoisotopic Mass: 342.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(2-fluorophenyl)-N-(2-methoxyethyl)-2-(phenylformamido)prop-2-enamide

Research Brief on 3-(2-fluorophenyl)-N-(2-methoxyethyl)-2-(phenylformamido)prop-2-enamide (CAS: 302822-50-0)

The compound 3-(2-fluorophenyl)-N-(2-methoxyethyl)-2-(phenylformamido)prop-2-enamide (CAS: 302822-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorophenyl group and a methoxyethyl amide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 3-(2-fluorophenyl)-N-(2-methoxyethyl)-2-(phenylformamido)prop-2-enamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method involves a multi-step process that includes acylation, amidation, and fluorination, with a focus on minimizing side reactions and enhancing stereochemical control. This advancement is critical for further pharmacological evaluation and potential clinical development.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects on specific kinase targets implicated in inflammatory and oncogenic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(2-fluorophenyl)-N-(2-methoxyethyl)-2-(phenylformamido)prop-2-enamide effectively inhibits the activity of a key kinase involved in rheumatoid arthritis, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for developing new anti-inflammatory therapeutics.

Further investigations into the mechanism of action have revealed that the compound interacts with the ATP-binding site of target kinases, inducing conformational changes that disrupt their catalytic activity. Molecular docking studies, as described in a recent Computational Biology and Chemistry article (2024), have provided insights into the structural determinants of its binding affinity and selectivity. These computational models are being used to guide the design of derivatives with improved pharmacokinetic properties.

Despite these promising results, challenges remain in the development of 3-(2-fluorophenyl)-N-(2-methoxyethyl)-2-(phenylformamido)prop-2-enamide as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring prodrug strategies and formulation approaches to enhance its drug-like properties. Additionally, toxicological assessments are underway to evaluate its safety profile.

In conclusion, 3-(2-fluorophenyl)-N-(2-methoxyethyl)-2-(phenylformamido)prop-2-enamide (CAS: 302822-50-0) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and potent biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.